Cas no 904432-52-6 (3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one)

• Product Name: 3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one
• CAS No: 904432-52-6
• MF: C₁₆H₁₂O₄S
• MW: 300.329083442688
• CID: 5440974
• PubChem ID: 7246242
• Update Time: 2025-11-02

3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20435593
• 3-(benzenesulfonyl)-6-methylchromen-2-one
• F3165-1424
• 3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one
• 904432-52-6
• AKOS001811976
• 6-methyl-3-(phenylsulfonyl)-2H-chromen-2-one
• 6-Methyl-3-(phenylsulfonyl)-2H-1-benzopyran-2-one

• Inchi： 1S/C16H12O4S/c1-11-7-8-14-12(9-11)10-15(16(17)20-14)21(18,19)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： YTADRHYOUNHSDI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(C)C=C2C=C1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 300.04563003g/mol
• Monoisotopic Mass: 300.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.8±50.0 °C(Predicted)

Additional information on 3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one

Recent Advances in the Study of 3-(Benzenesulfonyl)-6-methyl-2H-chromen-2-one (CAS: 904432-52-6): A Comprehensive Research Brief

The compound 3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one (CAS: 904432-52-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential mechanisms of action. Recent studies have highlighted its role as a promising scaffold for the development of novel pharmacological agents, particularly in the areas of anti-inflammatory and anticancer therapies.

In terms of chemical synthesis, recent advancements have focused on optimizing the yield and purity of 3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with a 78% yield, utilizing a one-pot condensation reaction between 6-methylcoumarin and benzenesulfonyl chloride under mild conditions. This method offers significant advantages over previous approaches, including reduced reaction time and higher atom economy, making it more suitable for large-scale production.

From a biological perspective, several research groups have investigated the compound's pharmacological properties. Notably, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one exhibits potent inhibitory activity against COX-2, with an IC50 value of 0.87 μM. This finding suggests its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles. Molecular docking studies revealed that the benzenesulfonyl moiety plays a crucial role in binding to the COX-2 active site, while the coumarin core contributes to the compound's stability and bioavailability.

Perhaps most intriguing are the recent discoveries regarding the compound's anticancer properties. Research published in the European Journal of Medicinal Chemistry (2024) demonstrated that 3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one induces apoptosis in various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), through the mitochondrial pathway. The compound was shown to upregulate pro-apoptotic proteins (Bax, caspase-3) while downregulating anti-apoptotic proteins (Bcl-2). These effects were observed at concentrations that showed minimal cytotoxicity toward normal human fibroblasts, suggesting a favorable therapeutic window.

Structural-activity relationship (SAR) studies have provided valuable insights into optimizing the compound's pharmacological profile. Recent modifications to the benzenesulfonyl group, such as the introduction of electron-withdrawing substituents at the para position, have been shown to enhance both anti-inflammatory and anticancer activities. Additionally, variations in the coumarin scaffold, particularly at the 6-methyl position, have demonstrated significant effects on the compound's pharmacokinetic properties, including metabolic stability and membrane permeability.

Looking forward, several challenges remain in the development of 3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one as a therapeutic agent. Current research efforts are focused on improving its aqueous solubility and reducing potential off-target effects. Preliminary in vivo studies in rodent models have shown promising results, but comprehensive pharmacokinetic and toxicological evaluations are still needed. The compound's dual activity as both an anti-inflammatory and anticancer agent presents unique opportunities for combination therapies, particularly in cancer treatment where inflammation plays a significant role in tumor progression.

In conclusion, 3-(benzenesulfonyl)-6-methyl-2H-chromen-2-one (CAS: 904432-52-6) represents a versatile scaffold with significant potential in drug discovery. The recent advancements in its synthesis and biological evaluation have laid a solid foundation for future research and development. As our understanding of its mechanisms of action continues to grow, this compound may pave the way for novel therapeutic strategies in inflammation and oncology.